Cas no 97190-42-6 (1α,3β,11α-Trihydroxy-5α-ergost-24(28)-en-18-oic acid)

• Product Name: 1α,3β,11α-Trihydroxy-5α-ergost-24(28)-en-18-oic acid
• CAS No: 97190-42-6
• MF: C₂₈H₄₆O₅
• MW: 462.661849498749
• CID: 1988212
• Update Time: 2025-04-21

1α,3β,11α-Trihydroxy-5α-ergost-24(28)-en-18-oic acid Chemical and Physical Properties

Names and Identifiers

• 1α,3β,11α-Trihydroxy-5α-ergost-24(28)-en-18-oic acid

• Inchi： 1S/C28H46O5/c1-15(2)16(3)6-7-17(4)21-10-11-22-20-9-8-18-12-19(29)13-24(31)27(18,5)25(20)23(30)14-28(21,22)26(32)33/h15,17-25,29-31H,3,6-14H2,1-2,4-5H3,(H,32,33)
• InChI Key： FRDLOFYYRQGQSK-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C1C2(C(C3C(C(C2)O)C2(C(CC(CC2O)O)CC3)C)CC1)C(=O)O)C)=C)C

Computed Properties

• Exact Mass: 462.335
• Monoisotopic Mass: 462.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives